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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of RhoNox-1, a highly selective fluorescent
probe for the detection of ferrous iron (Fe2*). This document details the probe's mechanism of
action, its remarkable selectivity for Fe2* over ferric iron (Fe3*) and other metal ions, and
comprehensive experimental protocols for its application in biological research.

Introduction to RhoNox-1

RhoNox-1 is a cell-permeable, "turn-on" fluorescent probe designed for the specific detection
of labile ferrous iron (Fe2*) in living cells and tissues.[1][2][3] Its unique N-oxide chemistry-
based mechanism allows for a significant increase in fluorescence intensity upon selective
reaction with Fe2*, making it a valuable tool for investigating the roles of ferrous iron in various
biological and pathological processes.[1][4] RhoNox-1 exhibits an orange-red fluorescence
with an excitation maximum (Ex) at approximately 540 nm and an emission maximum (Em) at
around 575 nm. The probe has been shown to localize primarily in the Golgi apparatus within
cells.

Mechanism of Action
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The selectivity of RhoNox-1 for ferrous iron is rooted in a specific chemical reaction. The probe
is a derivative of rhodamine B, where one of the tertiary amine groups is N-oxidized. This N-
oxide group acts as a fluorescence quencher through mechanisms such as photo-induced
electron transfer (PET) and twisted internal charge transfer (TICT). In the presence of Fe2*, the
N-oxide is selectively reduced (deoxygenated) to the corresponding tertiary amine. This
conversion restores the 1t-conjugation of the rhodamine fluorophore, resulting in a significant
"turn-on" of its fluorescence. This reaction is highly specific to Fe2*, as other biologically
relevant metal ions, including Fe3+, do not induce this transformation.
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Mechanism of RhoNox-1 Activation by Ferrous Iron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Development of Chemical Tools for Imaging of Fe(ll) lons in Living Cells: A Review - PMC
[pmc.ncbi.nim.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. abmole.com [abmole.com]

4. Chemical tools for detecting Fe ions - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [RhoNox-1: A Technical Guide to the Selective Detection
of Ferrous Iron (Fe2+)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556078/docs#rhonox-1-a-technical-guide-to-the-
selective-detection-of-ferrous-iron-fe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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